Cas no 1134-85-6 (Phenol,2-amino-4,6-dinitro-, monoammonium salt (8CI,9CI))

• Product Name: Phenol,2-amino-4,6-dinitro-, monoammonium salt (8CI,9CI)
• CAS No: 1134-85-6
• MF: C₆H₈N₄O₅
• MW: 216.151520729065
• CID: 207792
• PubChem ID: 5464241
• Update Time: 2025-04-19

Phenol,2-amino-4,6-dinitro-, monoammonium salt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,2-amino-4,6-dinitro-, monoammonium salt (8CI,9CI)
• Ammonium 2-amino-4,6-dinitrophenolate
• azanium,2-amino-4,6-dinitrophenolate
• 1134-85-6
• EINECS 214-487-4
• DTXSID90150402
• azanium;2-amino-4,6-dinitrophenolate
• NS00081462

• Inchi： 1S/C6H5N3O5.H3N/c7-4-1-3(8(11)12)2-5(6(4)10)9(13)14;/h1-2,10H,7H2;1H3
• InChI Key： QVQATLCZPOLIEI-UHFFFAOYSA-N
• SMILES： [O-]C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N.[NH4+]

Computed Properties

• Exact Mass: 216.04954
• Monoisotopic Mass: 216.04946937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 171.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines